4-Methyl-2-trifluoroacetyloxazole
Cat. No. B069635
M. Wt: 179.1 g/mol
InChI Key: JZQUPBRFMXXGEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05665747
Procedure details
1-Trifluoroacetylimidazole (10 g) was added to a stirred solution of 4-methyl-2-trimethylsilyloxazole (J. Chem. Soc., Chem. Commun., 1984, 258) (9.95 g) in diethyl ether (100 ml) at 0° C. After 20 hours, water was added. The organic phase was separated, dried and evaporated and the residue was purified by flash chromatography to give the title compound as the corresponding hydrate.
Name
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:11])([F:10])[C:3](N1C=CN=C1)=[O:4].[CH3:12][C:13]1[N:14]=[C:15]([Si](C)(C)C)[O:16][CH:17]=1.O>C(OCC)C>[CH3:12][C:13]1[N:14]=[C:15]([C:3](=[O:4])[C:2]([F:11])([F:10])[F:1])[O:16][CH:17]=1
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC(C(=O)N1C=NC=C1)(F)F
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Name
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Quantity
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9.95 g
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Type
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reactant
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Smiles
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CC=1N=C(OC1)[Si](C)(C)C
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was separated
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by flash chromatography
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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CC=1N=C(OC1)C(C(F)(F)F)=O
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
